Cas no 1188163-79-2 (5,7-Dichloro-2,3-dihydro-1H-inden-1-amine)
5,7-Dichloro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 5,7-dichloro-2,3-dihydro-1H-inden-1-amine
- JXFAAKRSQWLCQU-UHFFFAOYSA-N
- 5,7-Dichloro-indan-1-ylamine
- 5,7-Dichloro-2,3-dihydro-1H-inden-1-amine
-
- MDL: MFCD11219781
- Inchi: 1S/C9H9Cl2N/c10-6-3-5-1-2-8(12)9(5)7(11)4-6/h3-4,8H,1-2,12H2
- InChI Key: JXFAAKRSQWLCQU-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1C(CC2)N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 174
- Topological Polar Surface Area: 26
5,7-Dichloro-2,3-dihydro-1H-inden-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1562-1g |
5,7-Dichloro-indan-1-ylamine |
1188163-79-2 | 96% | 1g |
11702.99CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1562-5g |
5,7-Dichloro-indan-1-ylamine |
1188163-79-2 | 96% | 5g |
41384.47CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1562-1g |
5,7-Dichloro-indan-1-ylamine |
1188163-79-2 | 96% | 1g |
¥12066.64 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1562-5g |
5,7-Dichloro-indan-1-ylamine |
1188163-79-2 | 96% | 5g |
¥42670.43 | 2025-01-21 | |
| eNovation Chemicals LLC | Y1292143-1g |
5,7-Dichloro-indan-1-ylamine |
1188163-79-2 | 95% | 1g |
$1585 | 2023-05-18 | |
| eNovation Chemicals LLC | Y1292143-5g |
5,7-Dichloro-indan-1-ylamine |
1188163-79-2 | 95% | 5g |
$5610 | 2023-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1609349-1g |
5,7-Dichloro-2,3-dihydro-1H-inden-1-amine |
1188163-79-2 | 98% | 1g |
¥14479.00 | 2024-08-09 |
5,7-Dichloro-2,3-dihydro-1H-inden-1-amine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 5,7-Dichloro-2,3-dihydro-1H-inden-1-amine
Professional Introduction to 5,7-Dichloro-2,3-dihydro-1H-inden-1-amine (CAS No: 1188163-79-2)
5,7-Dichloro-2,3-dihydro-1H-inden-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine belongs to the indene class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The compound's molecular structure, featuring chloro substituents at the 5th and 7th positions and a dihydro bridge between the 2nd and 3rd carbons, contributes to its reactivity and potential biological activity. With a CAS number of 1188163-79-2, this substance has been extensively studied for its role in the synthesis of various pharmacologically active molecules.
The importance of 5,7-Dichloro-2,3-dihydro-1H-inden-1-amine lies in its utility as a key intermediate in the development of novel therapeutic agents. Its structural framework allows for modifications that can enhance binding affinity to biological targets, making it a valuable scaffold in drug discovery programs. Recent advancements in computational chemistry have further highlighted its potential as a building block for small-molecule inhibitors. These studies leverage molecular docking simulations to predict how modifications to the indene core can optimize interactions with enzymes and receptors involved in disease pathways.
In the context of modern pharmaceutical research, the dihydroindene derivative has been explored for its efficacy in addressing various therapeutic challenges. For instance, studies have demonstrated its role in developing compounds that modulate neurotransmitter systems, offering promising avenues for treating neurological disorders. The presence of chloro groups enhances electrophilicity, facilitating further functionalization through nucleophilic substitution reactions—a common strategy in medicinal chemistry for creating more complex molecules with tailored biological activities.
Recent publications have underscored the compound's relevance in designing kinase inhibitors, which are critical for targeting cancers and inflammatory diseases. The indene scaffold is particularly amenable to derivatization into molecules that disrupt aberrant signaling pathways. Researchers have reported on synthesizing analogs of 5,7-Dichloro-2,3-dihydro-1H-inden-1-amine that exhibit potent inhibitory effects on specific kinases by incorporating additional substituents that improve solubility and metabolic stability. These findings align with broader trends in drug development toward precision medicine, where targeted inhibition of disease-causing proteins is paramount.
The chemical synthesis of this compound involves multi-step processes that highlight its synthetic versatility. The introduction of chloro atoms at strategic positions requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the dihydroindene core efficiently. These techniques not only improve yield but also enable the introduction of diverse functional groups without compromising structural integrity—a crucial factor in pharmaceutical applications.
The pharmacokinetic properties of derivatives derived from 5,7-Dichloro-2,3-dihydro-1H-inden-1-amine are another area of active investigation. Researchers are particularly interested in optimizing bioavailability by modulating lipophilicity and polar surface area through structural alterations. Computational models assist in predicting how changes to the molecule will affect its absorption, distribution, metabolism, and excretion (ADME) profiles. Such insights are vital for translating laboratory findings into effective clinical therapies.
The future prospects of this compound are closely tied to ongoing research efforts aimed at expanding its therapeutic applications. Collaborative projects between academic institutions and pharmaceutical companies are exploring novel derivatives with enhanced efficacy and reduced toxicity. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates derived from dihydroindene scaffolds, including those based on 5,7-Dichloro-2,3-dihydro-1H-inden-1-amine.
In summary,5,7-Dichloro-2,3-dihydro-1H-inden-1-amine (CAS No: 1188163-79-2) represents a cornerstone in contemporary medicinal chemistry research. Its unique structural features make it an invaluable intermediate for developing innovative therapeutic agents targeting a wide range of diseases. As research progresses and new methodologies emerge,this indene derivative will continue to play a pivotal role in shaping the future of drug development.
1188163-79-2 (5,7-Dichloro-2,3-dihydro-1H-inden-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)